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Compound of Interest

Compound Name: ZLWT-37

Cat. No.: B12396161 Get Quote

This guide provides immediate safety, operational, and disposal protocols for ZL-37, a Level 4

ultra-high sensitivity post-emulsifiable fluorescent penetrant. It is intended for researchers,

scientists, and professionals in non-destructive testing (NDT) and drug development who

handle this substance. ZL-37 is designed for detecting fine, tight discontinuities in safety-critical

components and is not water-soluble, minimizing the risk of being washed from defects.[1][2]

Hazard Identification and Immediate Precautions
ZL-37 is classified as a danger, primarily causing serious eye damage and potentially being

fatal if swallowed and entering the airways.[3] It is a bland, oily liquid that can irritate the skin

and eyes.[4] Repeated exposure may lead to skin dryness and cracking.[5]

Signal Word: Danger[3]

Primary Hazards:

Eye Damage: Causes serious eye damage, with symptoms including pain, excess blinking,

tear production, and marked redness and swelling of the conjunctiva.[3]

Aspiration Hazard: May be fatal if swallowed and enters airways, potentially causing

chemical pneumonitis.[3]

Skin Irritation: May cause skin irritation, with prolonged contact removing natural oils.[4][5]
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling ZL-37 to prevent contact.

Protection Type Specific PPE Requirement Reasoning

Eye/Face Protection

Safety glasses with side

protection or a face shield.[4]

[6][7]

To protect against splashes

that can cause serious eye

damage.[3]

Hand Protection Nitrile rubber gloves.[4]

To prevent skin contact,

irritation, and absorption of

harmful substances.[4][7]

Body Protection

Wear suitable protective

clothing, such as an apron or

lab coat.[5][6]

To prevent contamination of

personal clothing.[5]

Respiratory Protection

A respirator with a filter is

required if the product is

sprayed in an enclosed,

unventilated space.[4]

Vapors from heated or sprayed

ZL-37 may cause dizziness

and nausea.[4]

Handling and Storage Protocols
Proper handling and storage are crucial to maintain the stability of ZL-37 and ensure personnel

safety.

Safe Handling Procedures:

Avoid all contact with skin and eyes.[3]

Do not breathe in spray mist.[4]

Handle and open containers with care in well-ventilated areas.[3][4]

Do not eat, drink, or smoke in areas where ZL-37 is handled or stored.[3]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[3][5]
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Launder any contaminated clothing before reuse.[3]

Storage Conditions:

Store in a tightly closed container.[3]

Keep away from heat sources, arcs, or flames.[4]

Store locked up and out of the reach of children.[3][5]

Incompatible with strong oxidizers, strong acids, strong alkalis, and strong bases.[3]

First Aid and Emergency Response
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Instructions

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and immediately call a

poison center or doctor.[3]

If Swallowed

Do NOT induce vomiting. Immediately call a

poison center or doctor. If vomiting occurs, keep

the head low so that stomach contents do not

enter the lungs.[3][5]

If on Skin
Wash off with soap and water. Use a soothing

lotion for any irritation.[4]

If Inhaled
Remove the person to fresh air if they feel dizzy

or nauseated.[4]

Fire Hazard Data:

Flash Point: Minimum 200°F (93°C)[4]

Flammable Limits in Air: 1% to 6%[4]
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Extinguishing Media: Use carbon dioxide or foam. Do not use a direct water jet, as it may

spread the fire.[4][5]

Hazardous Combustion Products: Smoke, soot, and oxides of carbon and nitrogen.[4][5]

Disposal Plan
ZL-37 and its containers must be disposed of in accordance with all local, state, provincial, and

federal regulations.[3] This material is considered a marine pollutant and may cause long-term

adverse effects in the aquatic environment.[3][4]

Disposal Workflow:
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Waste Collection

Containment & Labeling

Final Disposal

Accidental Spill

Mop up or sweep up 
 with absorbent material 
 (e.g., sand, vermiculite)

Step 1

Used ZL-37 & 
 Contaminated Materials

Place in properly labeled, 
 sealed hazardous waste 

 containers

Step 1

Step 2

Store locked up 
 away from incompatible 

 materials

Step 3

Dispose of contents/container 
 via approved hazardous waste 

 disposal plant

Step 4

Click to download full resolution via product page

Caption: ZL-37 Waste Disposal Workflow.
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Experimental Application Workflow: Non-
Destructive Testing
ZL-37 is a post-emulsifiable penetrant, meaning its application and removal for NDT involves

specific steps. It is not water-soluble and requires an emulsifier for removal from the inspection

surface.[1][2]
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Preparation

Penetrant Application

Emulsification & Removal

Inspection

Start: Clean & 
 Dry Test Component

Apply ZL-37 
 (Dip, Spray, etc.)

Step 1

Allow Penetrant 
 Dwell Time

Step 2

Apply Emulsifier 
 (e.g., ZE-4E, ZR-10E)

Step 3

Final Water Rinse

Step 4

Dry Component

Step 5

Apply Developer

Step 6

Inspect under 
 UV Light

Step 7

Click to download full resolution via product page

Caption: ZL-37 NDT Application Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12396161?utm_src=pdf-custom-synthesis
https://magnaflux.com/NA/EN/Products/Liquid-Penetrant-Testing/Consumables/ZL-37.htm
https://magnaflux.com/NA/EN/Products/Liquid-Penetrant-Testing/Consumables/ZL-37.htm?scLang=en
https://magnaflux.in/IN-Files/Safety-Data-Sheets/ZL-37-Liquid_Safety-Data-Sheet.pdf
https://www.bergeng.com/mm5/downloads/magnaflux/ZYGLO-MSDS-ZL-37.pdf
https://kenged.co.uk/wp-content/uploads/2016/09/ZYGLO-ZL-37-CLP-SDS-VER-17-1-01-01-2017.pdf
https://images.thdstatic.com/catalog/pdfImages/93/931da04b-960a-45bf-b096-400d76028dad.pdf
https://www.dc37.net/wp-content/uploads/about/graphics/factsheetspdf/ppe.pdf
https://www.benchchem.com/product/b12396161#personal-protective-equipment-for-handling-zlwt-37
https://www.benchchem.com/product/b12396161#personal-protective-equipment-for-handling-zlwt-37
https://www.benchchem.com/product/b12396161#personal-protective-equipment-for-handling-zlwt-37
https://www.benchchem.com/product/b12396161#personal-protective-equipment-for-handling-zlwt-37
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12396161?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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